Cas no 2229681-37-0 (3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine)
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine
- 2229681-37-0
- EN300-1770474
-
- Inchi: 1S/C10H10N2S/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10/h1-6H,7,11H2/b6-3+
- InChI Key: FSKOWKDWLQODSI-ZZXKWVIFSA-N
- SMILES: S1C(/C=C/CN)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 190.05646950g/mol
- Monoisotopic Mass: 190.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 67.2Ų
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770474-0.05g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1770474-0.1g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1770474-0.25g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1770474-0.5g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1770474-1.0g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1770474-2.5g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1770474-5.0g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1770474-10.0g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1770474-1g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1770474-5g |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine |
2229681-37-0 | 5g |
$3520.0 | 2023-09-20 |
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine
Introduction to 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine (CAS No: 2229681-37-0)
3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229681-37-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzothiazole derivatives, a class of molecules known for their diverse biological activities and structural versatility. The benzothiazole core, characterized by its fused thiophene and pyridine rings, serves as a privileged scaffold in drug discovery, contributing to its utility in developing novel therapeutic agents.
The structure of 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine incorporates a propenylamine moiety attached to the 2-position of the benzothiazole ring. This specific arrangement introduces potential sites for interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of both aromatic and aliphatic components in its molecular framework suggests that it may exhibit unique physicochemical properties, such as solubility, permeability, and metabolic stability, which are critical factors in drug development.
In recent years, there has been a surge in research focused on benzothiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, antiviral, anticancer, and anti-depressant applications. The benzothiazole scaffold is known to interact with multiple biological pathways, making it a rich source for drug discovery efforts.
One of the most compelling aspects of 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine is its structural flexibility, which allows for modifications at multiple positions on the benzothiazole ring and the propenylamine side chain. This flexibility enables chemists to fine-tune the pharmacological properties of the compound by introducing various substituents. For instance, functionalization at the 5-position of the benzothiazole ring or at the amine group of the propenylamine moiety can significantly alter its biological activity.
Recent studies have highlighted the importance of benzothiazole derivatives in modulating enzyme activity and receptor binding. For example, certain benzothiazole-based compounds have been shown to inhibit kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammation, making them attractive targets for therapeutic intervention. The compound 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine may potentially interfere with these pathways by binding to specific enzymes or receptors.
The synthesis of 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriately substituted benzothiazole precursors and propenylamine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production of these compounds, facilitating their use in preclinical and clinical studies.
From a pharmacokinetic perspective, 3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine may exhibit interesting absorption, distribution, metabolism, excretion (ADME) properties. The presence of both aromatic and aliphatic regions can influence its solubility and permeability across biological membranes. Understanding these properties is crucial for predicting how well the compound will be absorbed into the bloodstream and distributed throughout the body.
In addition to its potential therapeutic applications, 3-(1,3-benzothiazol-2-yl)propenylamine may also serve as a valuable intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be modified to create novel scaffolds with enhanced biological activity. This aspect is particularly important in drug discovery pipelines where lead optimization often involves iterative modifications based on structural motifs found in known active compounds.
The growing interest in heterocyclic compounds like benzothiazoles has spurred numerous computational studies aimed at understanding their interactions with biological targets at the molecular level. Techniques such as molecular docking and computational modeling have been employed to predict how 3-(1,benzotriazole)-biphenylenepropanone might bind to proteins or enzymes involved in disease pathways. These studies provide valuable insights into potential drug candidates before they are synthesized and tested experimentally.
Preclinical research on 3-(1,biphenylenepropanone)-benzotriazole has begun to reveal its potential as a therapeutic agent. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer and inflammation. However, more extensive research is needed to fully understand its mechanism of action and long-term safety profile. Animal models play a crucial role in these studies by providing an opportunity to assess how the compound behaves within a living organism before human trials are conducted.
The development of new drugs is a complex process that requires collaboration across multiple disciplines including chemistry, biology, pharmacology, and medicine。 The compound CAS No 2229681370, with its unique structure, represents an exciting opportunity for researchers to explore new therapeutic possibilities。 As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can modulate these processes effectively。
In conclusion, CAS No 2229681370 stands out as a promising candidate for further investigation due to its structural features, potential biological activities, and synthetic accessibility。 Its role as part of broader efforts aimed at discovering new treatments underscores the importance of continued research into heterocyclic compounds like benzothiazoles。 With ongoing advancements in synthetic chemistry, computational biology,and pharmacological evaluation, there is great optimism that compounds like this will contribute significantlyto improving human health outcomes。
2229681-37-0 (3-(1,3-benzothiazol-2-yl)prop-2-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)